Cas no 2680800-71-7 (benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate)

Benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate is a specialized heterocyclic compound featuring a fused imidazopyridazine core functionalized with an iodine substituent at the 3-position. The molecule incorporates a benzyl carbamate group linked to a furan-2-ylmethyl moiety, enhancing its potential as a versatile intermediate in medicinal chemistry and drug discovery. The presence of the iodine atom offers opportunities for further derivatization via cross-coupling reactions, while the fused heterocyclic system may contribute to binding affinity in biologically active compounds. This compound is particularly valuable for researchers exploring structure-activity relationships in targeted therapeutic agents. Its well-defined structure and reactive handles make it suitable for systematic synthetic modifications.
benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate structure
2680800-71-7 structure
Product Name:benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate
CAS No:2680800-71-7
MF:C19H15IN4O3
MW:474.251876115799
CID:5627250
PubChem ID:165927271
Update Time:2025-10-29

benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28304595
    • 2680800-71-7
    • benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
    • benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate
    • Inchi: 1S/C19H15IN4O3/c20-16-11-21-17-8-9-18(22-24(16)17)23(12-15-7-4-10-26-15)19(25)27-13-14-5-2-1-3-6-14/h1-11H,12-13H2
    • InChI Key: VCDVEJLIECZCST-UHFFFAOYSA-N
    • SMILES: IC1=CN=C2C=CC(=NN21)N(C(=O)OCC1C=CC=CC=1)CC1=CC=CO1

Computed Properties

  • Exact Mass: 474.01889g/mol
  • Monoisotopic Mass: 474.01889g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 72.9Ų

benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28304595-1g
benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680800-71-7
1g
$1343.0 2023-09-07
Enamine
EN300-28304595-5g
benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680800-71-7
5g
$3894.0 2023-09-07
Enamine
EN300-28304595-10g
benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680800-71-7
10g
$5774.0 2023-09-07
Enamine
EN300-28304595-0.05g
benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680800-71-7 95.0%
0.05g
$1129.0 2025-03-19
Enamine
EN300-28304595-0.1g
benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680800-71-7 95.0%
0.1g
$1183.0 2025-03-19
Enamine
EN300-28304595-0.25g
benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680800-71-7 95.0%
0.25g
$1235.0 2025-03-19
Enamine
EN300-28304595-0.5g
benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680800-71-7 95.0%
0.5g
$1289.0 2025-03-19
Enamine
EN300-28304595-1.0g
benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680800-71-7 95.0%
1.0g
$1343.0 2025-03-19
Enamine
EN300-28304595-2.5g
benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680800-71-7 95.0%
2.5g
$2631.0 2025-03-19
Enamine
EN300-28304595-5.0g
benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
2680800-71-7 95.0%
5.0g
$3894.0 2025-03-19

Additional information on benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate

Comprehensive Analysis of Benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate (CAS No. 2680800-71-7)

The compound benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate (CAS No. 2680800-71-7) has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential biological activities. This heterocyclic compound combines a furan moiety with an imidazo[1,2-b]pyridazine core, making it a promising candidate for further research in targeted therapies. Its molecular structure, characterized by the presence of an iodo substituent and a carbamate linkage, offers versatility in synthetic applications and pharmacological studies.

Recent trends in pharmaceutical research highlight the growing interest in small-molecule inhibitors and kinase-targeting agents, which aligns with the potential applications of this compound. The imidazo[1,2-b]pyridazine scaffold is known for its role in modulating protein-protein interactions, a hot topic in drug development for diseases such as cancer and inflammatory disorders. Researchers are particularly intrigued by the 3-iodo substitution, which may enhance binding affinity and selectivity toward specific biological targets. This has led to increased searches for "imidazo[1,2-b]pyridazine derivatives" and "furan-containing bioactive compounds" in scientific databases.

From a synthetic chemistry perspective, the carbamate group in benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate provides a stable yet modifiable functional handle for further derivatization. This feature is critical for optimizing pharmacokinetic properties, such as solubility and metabolic stability, which are frequently discussed in modern drug design forums. The compound's CAS No. 2680800-71-7 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance in global markets.

The furan ring, a common motif in natural product-inspired drug discovery, contributes to the compound's potential as a bioactive scaffold. Furan derivatives are often explored for their antimicrobial, antiviral, and anticancer properties, making this compound a subject of interest in multidisciplinary research. Additionally, the iodo substituent offers opportunities for radiolabeling studies, a technique gaining traction in diagnostic imaging and theranostic applications. Queries such as "iodo-substituted heterocycles in drug development" reflect the scientific community's focus on this area.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to prepare compounds like benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate. Catalytic methods and solvent-free reactions are among the trending topics, as evidenced by the rise in searches for "sustainable synthesis of heterocycles." The compound's structural complexity also makes it a valuable case study for computational chemistry and molecular docking simulations, tools increasingly used to predict biological activity and reduce experimental costs.

As the demand for precision medicine grows, compounds with well-defined mechanisms of action, such as benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate, are likely to play a pivotal role. Its potential applications in targeted drug delivery and combination therapies are areas of active exploration. The scientific literature has seen a surge in publications related to "multifunctional heterocyclic compounds," underscoring the relevance of this molecule in contemporary research.

In summary, benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate (CAS No. 2680800-71-7) represents a compelling example of modern medicinal chemistry innovation. Its structural features align with current trends in drug discovery, including the design of kinase inhibitors, theranostic agents, and sustainable synthetic methodologies. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, further solidifying its importance in the scientific community.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd